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Compound of Interest

Compound Name: Tomatidine

Cat. No.: B1681339 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

tomatidine, ensuring the safety of laboratory personnel and compliance with environmental

regulations. The following procedures are intended for researchers, scientists, and drug

development professionals handling this compound.

Tomatidine Safety and Hazard Information
Tomatidine is a steroidal alkaloid that requires careful handling. It is classified as harmful if

swallowed.[1] All personnel handling tomatidine waste must be familiar with its Safety Data

Sheet (SDS) and follow standard laboratory safety protocols.

Quantitative Data Summary

For easy reference, the key quantitative data and hazard information for tomatidine and its

common hydrochloride salt are summarized below.
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Property Tomatidine
Tomatidine
hydrochloride

Reference(s)

Chemical Formula C₂₇H₄₅NO₂ C₂₇H₄₅NO₂ • HCl [2][3]

Molecular Weight 415.65 g/mol 452.11 g/mol [2][3]

CAS Number 77-59-8 6192-62-7 [2][3]

Appearance Crystalline Solid Solid [4]

GHS Hazard

Classification

Acute toxicity - Oral

(Category 4)[1][2]

Acute toxicity - Oral

(Category 4)
[1]

Hazard Statement
H302: Harmful if

swallowed[1][2]

H302: Harmful if

swallowed
[1]

Signal Word Warning[1][2] Warning [1][3]

Density 1.1 g/cm³ Not available [2]

Flash Point 272.7°C Not applicable [2][3]

Water Solubility Insoluble
Soluble in methanol

(~10 mg/ml)[4]
[4]

Storage Temperature
Cool, dry, well-

ventilated place[2]
-20°C [4]

Personal Protective Equipment (PPE)
Before handling tomatidine waste, ensure the following personal protective equipment is worn

to minimize exposure:

Hand Protection: Chemical-impermeable gloves that satisfy EU Directive 89/686/EEC and

the standard EN 374.[2] Gloves must be inspected before use.[2]

Eye Protection: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or

NIOSH (US).[2]

Body Protection: A lab coat, long-sleeved clothing, or fire/flame resistant and impervious

clothing.[2]
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Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[2] In case of dust formation, a type N95 (US) respirator is recommended.[3]

Step-by-Step Disposal Procedure
The primary method for tomatidine disposal is through a licensed chemical destruction facility.

[2] Do not dispose of tomatidine with household garbage or allow it to enter sewer systems.[1]

Step 1: Waste Identification and Segregation

Characterize the waste. Is it pure tomatidine, a solution containing tomatidine, or

contaminated labware (e.g., gloves, weighing paper, pipette tips)?

Segregate tomatidine waste from other laboratory waste streams to avoid chemical

incompatibilities.

Place solid waste, such as reaction byproducts or contaminated materials, into a designated,

appropriately labeled container.[5]

Step 2: Containment and Labeling

Use a suitable, sealable, and closed container for collecting tomatidine waste.[2] The

container should be clearly labeled as "Hazardous Waste: Tomatidine" and include the GHS

pictogram for acute toxicity (GHS07).[1][2][3]

Ensure the label is legible and securely attached to the container.

Step 3: Handling Spills and Contaminated Materials

In case of a spill, avoid dust formation.[2]

Remove all sources of ignition.[2]

Collect the spilled material using spark-proof tools and place it in the designated hazardous

waste container.[2]

Do not let the chemical enter drains; discharge into the environment must be avoided.[2]
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Wash the spill area thoroughly after material has been collected.

Step 4: Disposal of Empty Containers

Empty containers that held tomatidine must also be treated as hazardous waste unless

properly decontaminated.

Containers can be triple-rinsed with a suitable solvent (e.g., methanol, if appropriate for the

container material).[2]

Important: The rinsate from this cleaning process is considered hazardous waste and must

be collected and disposed of accordingly.

Once decontaminated, the packaging can be punctured to render it unusable for other

purposes and then disposed of in a sanitary landfill or offered for recycling, in accordance

with local regulations.[2]

Step 5: Storage and Final Disposal

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[2]

Arrange for waste pickup with your institution's Environmental Health & Safety (EHS) office

or a licensed chemical waste disposal contractor.

The recommended disposal methods are removal to a licensed chemical destruction plant or

controlled incineration with flue gas scrubbing.[2]

Tomatidine Disposal Workflow
The following diagram illustrates the logical steps for the proper management and disposal of

tomatidine waste in a laboratory setting.
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Identify Tomatidine Waste
(Unused chemical, contaminated labware, spill residue)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain Waste in a Labeled,
Sealed Container

Clean Up Spills
(Avoid dust, use spark-proof tools)

If spill occurs

Decontaminate Empty Containers
(Triple-rinse, collect rinsate)

For empty containers

Store Waste in a Designated
Secure Area

Collect Rinsate as
Hazardous Waste

Arrange for Professional Disposal
(Contact EHS or licensed contractor)

Final Disposal Method:
Controlled Incineration or

Chemical Destruction Plant

Click to download full resolution via product page

Caption: Workflow for the safe disposal of tomatidine waste.
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Disclaimer: This document provides guidance based on publicly available safety data. Always

consult your institution's specific waste management policies and the most current Safety Data

Sheet (SDS) for Tomatidine before handling and disposal. All procedures must be carried out

in accordance with local, regional, and national regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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